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Compound of Interest

Compound Name: Buthionine sulfoximine

Cat. No.: B1668097 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with Buthionine Sulfoximine (BSO). Adherence

to these procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Buthionine Sulfoximine is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and respiratory irritation.[1][2] It may also be harmful if inhaled, ingested,

or absorbed through the skin.[1] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling Buthionine Sulfoximine
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Impervious gloves, such as

butyl rubber, are

recommended.[3]

Eyes/Face
Safety glasses with side-

shields or goggles

If splashes are likely, wear

safety goggles.[3][4][5]

Respiratory NIOSH-approved respirator

A dust mask (e.g., N95) is

suitable for handling the

powder form.[6] Use in a well-

ventilated area or with local

exhaust ventilation.[1][2]

Body Protective clothing

An impervious lab coat or other

protective clothing should be

worn to prevent skin contact.

[2][7]

Step-by-Step Handling and Storage Procedures
2.1. Handling:

Preparation: Ensure a designated handling area is clean and uncluttered. Locate the nearest

safety shower and eyewash station before beginning work.[2][7]

Ventilation: Handle Buthionine Sulfoximine in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of dust or fumes.[1][2]

Dispensing: Avoid creating dust when handling the solid form.[1] Use appropriate tools for

transferring the substance.

Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were

worn.[2] Do not eat, drink, or smoke in the handling area.[2]

Contaminated Clothing: Immediately remove any clothing that becomes contaminated and

wash it before reuse.[1][2]
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2.2. Storage:

Container: Keep the container tightly closed when not in use.[1]

Temperature: Store at 2-8°C for long-term stability.[6]

Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

[7]

Emergency Procedures
Table 2: First Aid Measures for Buthionine Sulfoximine Exposure

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.[1]

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[1]

Remove contaminated clothing.[1] Get medical

attention if irritation occurs.[1]

Inhalation

Move the person to fresh air.[1] If not breathing,

give artificial respiration.[1] Seek immediate

medical attention.[1]

Ingestion

Wash out the mouth with water.[1] Do NOT

induce vomiting.[1][7] Never give anything by

mouth to an unconscious person.[1] Seek

immediate medical attention.[1]

Spill and Disposal Plan
4.1. Spill Response Workflow
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Workflow for Buthionine Sulfoximine Spill Response

Spill Detected

Evacuate Immediate Area

Alert Supervisor and Safety Officer Don Appropriate PPE

Contain the Spill

Absorb with Inert Material

Collect Absorbed Material

Decontaminate Spill Area

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling a Buthionine Sulfoximine spill.

4.2. Spill Cleanup Protocol:

Evacuate and Alert: Immediately evacuate the area and inform your supervisor and the

designated safety officer.

Wear PPE: Before re-entering the area, don the appropriate PPE as outlined in Table 1.[1]

Containment: Prevent the spill from spreading.

Cleanup: For a solid spill, carefully sweep or scoop the material to avoid raising dust.[1] For

a liquid spill, absorb it with an inert material (e.g., diatomite, universal binders).[2][7]

Collection: Place the collected material into a sealed, labeled chemical waste container.[1]

Decontamination: Clean the spill area thoroughly. Surfaces and equipment can be

decontaminated by scrubbing with alcohol.[2][7]

Ventilation: Ensure adequate ventilation during and after the cleanup process.[1]

4.3. Disposal:
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Dispose of Buthionine Sulfoximine waste and contaminated materials in accordance with all

applicable local, state, and federal regulations.[1] Do not allow the product to enter drains or

water courses.[2][7] Transfer the chemical waste to a designated and properly labeled

container for disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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